Cas no 6948-59-0 (9(10H)-Phenanthrenone,10,10-dimethyl-)

• Product name: 9(10H)-Phenanthrenone,10,10-dimethyl-
• CAS No: 6948-59-0
• MF: C₁₆H₁₄O
• MW: 222.28176
• CID: 520800
• PubChem ID: 244694

9(10H)-Phenanthrenone,10,10-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Phenanthrenone,10,10-dimethyl-
• 10,10-dimethylphenanthren-9-one
• 10,10-dimethyl-10H-phenanthren-9-one
• 10,10-dimethyl-9,10-dihydrophenanthren-9-one
• 10,10-dimethyl-9-oxo-9,10-dihydrophenanthrene
• 10,10-dimethyl-9-phenanthrone
• 10,10-dimethylphenanthren-9(10h)-one
• 10,10-dimethylphenanthren-9-(10H)-one
• 9,9-dimethylphenanthren-10-one
• AC1L6E9D
• AC1Q2CCY
• AC1Q6NDX
• AR-1C0013
• CTK5D0124
• NSC55791
• 6948-59-0
• 10,10-dimethyl-9(10H)-phenanthrenone
• SCHEMBL13397916
• AKOS024339897
• NSC-55791
• DTXSID70288419

• Inchi： InChI=1S/C16H14O/c1-16(2)14-10-6-5-8-12(14)11-7-3-4-9-13(11)15(16)17/h3-10H,1-2H3
• InChI Key： AQDOJLHKSYMMEV-UHFFFAOYSA-N
• SMILES： CC1(C2=CC=CC=C2C3=CC=CC=C3C1=O)C

Computed Properties

• Exact Mass: 222.10452
• Monoisotopic Mass: 222.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.105
• Boiling Point: 365.5°C at 760 mmHg
• Flash Point: 159.4°C
• Refractive Index: 1.59
• PSA: 17.07
• LogP: 3.82750